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Compound of Interest

Compound Name: Hexafluoroethane

Cat. No.: B1207929

Introduction

Hexafluoroethane (C2F6), a perfluorocarbon, is a critical component in the semiconductor
industry, primarily utilized as a plasma etchant for silicon dioxide and silicon nitride films. The
relentless drive towards smaller feature sizes and more complex integrated circuits
necessitates the use of ultra-high-purity C2F6. Even trace amounts of impurities, such as other
fluorocarbons, hydrochlorofluorocarbons (HCFCs), moisture, and non-condensable gases, can
adversely affect etching processes, leading to device defects and reduced manufacturing
yields. This document provides detailed application notes and experimental protocols for the
purification of hexafluoroethane to meet the stringent requirements of high-purity applications.

Key Purification Techniques

Several techniques are employed to purify hexafluoroethane, each targeting specific types of
impurities. The most common and effective methods include:

o Azeotropic Distillation: Highly effective for removing impurities that form azeotropes with
C2F6, such as hydrogen chloride (HCI).

» Adsorption: Utilizes porous materials to selectively remove a wide range of impurities. This
can be performed through Pressure Swing Adsorption (PSA) or Temperature Swing
Adsorption (TSA).
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e Cryogenic Distillation: A low-temperature distillation process to separate components with
different boiling points.

 Membrane Separation: Employs semi-permeable membranes to separate gases based on
differences in permeation rates.

Application Note 1: Azeotropic Distillation for HCI
Removal

Objective: To remove hydrogen chloride (HCI) impurities from a crude hexafluoroethane
stream. HCI can form an azeotrope with C2F6, making simple distillation ineffective. Azeotropic
distillation introduces an entrainer to break this azeotrope, allowing for efficient separation.

Principle: An entrainer is added to the C2F6/HCI mixture, which forms a new, lower-boiling
azeotrope with one of the components (typically HCI). This new azeotrope is then easily
separated by distillation.

Experimental Protocol: Azeotropic Distillation of Hexafluoroethane
e Apparatus Setup:

o A multi-stage distillation column (e.g., 20-50 theoretical plates) constructed from materials
compatible with HCI and fluorocarbons (e.g., stainless steel, nickel alloys).

o Areboiler to provide heat to the bottom of the column.

o A condenser at the top of the column to liquefy the overhead vapor.

o Areflux drum to collect the condensed liquid and control the reflux ratio.
o A phase separator (decanter) if a heterogeneous azeotrope is formed.

o Feed and product collection vessels.

e Procedure:
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1. Introduce the crude hexafluoroethane containing HCI into the distillation column at an
appropriate feed stage.

2. Introduce the entrainer (e.g., benzene) into the system. The entrainer can be added to the
feed stream or directly into the reflux drum.[1]

3. Heat the reboiler to initiate vaporization. The column operating pressure is typically
maintained between 1 and 10 atmospheres.[2]

4. Control the column temperature profile and reflux ratio to achieve the desired separation.
For an HCIl-water-benzene system, the top of the tower temperature is maintained
between 68.3-69.1°C with a reflux ratio of 1-3.[1]

5. The lower-boiling azeotrope (entrainer-HCI) is collected as the overhead product.
6. The purified hexafluoroethane is collected from the bottom of the column.

7. If a heterogeneous azeotrope is formed, the overhead condensate is passed to a phase
separator. The entrainer-rich phase is typically recycled back to the distillation column,
while the impurity-rich phase is removed.[1]

8. Analyze the purity of the final product using Gas Chromatography (GC) with appropriate
detectors.

Expected Results: This process can effectively reduce HCI content to parts-per-million (ppm)
levels or lower, achieving high-purity hexafluoroethane suitable for electronic applications.

Workflow for Azeotropic Distillation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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